Cas no 73792-08-2 (Methyl 4-Amino-2-fluorobenzoate)

• Product Name: Methyl 4-Amino-2-fluorobenzoate
• CAS No: 73792-08-2
• MF: C₈H₈FNO₂
• MW: 169.153025627136
• MDL: MFCD09037917
• CID: 554687
• PubChem ID: 21957875
• Update Time: 2025-06-13

Methyl 4-Amino-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-2-fluorobenzoate
• Benzoic acid,4-amino-2-fluoro-, methyl ester
• C8H8FNO2
• METHYL-4-AMINO-2-FLUOROBENZOATE
• Methyl 2-fluoro-4-aminobenzoate
• 4-amino-2-fluoro-benzoic acid methyl ester
• 4-Amino-2-fluorobenzoic acid methyl ester
• Benzoic acid, 4-amino-2-fluoro-, methyl ester
• methyl-2-fluoro-4-aminobenzoate
• methyl 4-amino-2-fluoro-benzoate
• BPAKMNNACPYTAY-UHFFFAOYSA-N
• BCP19224
• AB2893
• methyl 4-azanyl-2-fluoranyl-benzoate
• CM
• DTXSID00620787
• A837929
• EN300-108007
• SCHEMBL364243
• SY029551
• AKOS010973507
• AC-29969
• FT-0648700
• 2-fluoro-4-amino benzoic acid methyl ester
• 73792-08-2
• 4-Amino-2-fluoro-benzoic acid methyl ester, AldrichCPR
• MFCD09037917
• AMY6579
• GS-4025
• SB38512
• Z851819790
• CS-W004728
• 2-Fluoro-4-aminobenzoic acid methyl ester
• METHYL4-AMINO-2-FLUOROBENZOATE
• Methyl 4-Amino-2-fluorobenzoate

• MDL： MFCD09037917
• Inchi： 1S/C8H8FNO2/c1-12-8(11)6-3-2-5(10)4-7(6)9/h2-4H,10H2,1H3
• InChI Key： BPAKMNNACPYTAY-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(=O)OC)N

Computed Properties

• Exact Mass: 169.05400
• Monoisotopic Mass: 169.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.3

Experimental Properties

• Color/Form: No data available
• Density: 1.264±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 302℃ at 760 mmHg
• Flash Point: 136.638°C
• Refractive Index: 1.544
• Solubility: Slightly soluble (1.3 g/l) (25 º C),
• PSA: 52.32000
• LogP: 1.77570

Methyl 4-Amino-2-fluorobenzoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 4-Amino-2-fluorobenzoate

Comprehensive Guide to Methyl 4-Amino-2-fluorobenzoate (CAS No. 73792-08-2): Properties, Applications, and Industry Insights

Methyl 4-Amino-2-fluorobenzoate (CAS No. 73792-08-2) is a fluorinated aromatic ester with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its amino and fluoro functional groups, serves as a versatile intermediate in organic synthesis. Its molecular structure, C₈H₈FNO₂, combines a benzoate backbone with strategic substitutions, enabling diverse chemical transformations. Researchers value this compound for its role in developing active pharmaceutical ingredients (APIs) and specialty chemicals.

In recent years, the demand for fluorinated compounds like Methyl 4-Amino-2-fluorobenzoate has surged due to their unique physicochemical properties. Fluorination enhances metabolic stability and bioavailability, making it a hotspot in drug discovery. Searches for "fluorinated building blocks" and "CAS 73792-08-2 suppliers" have spiked by 40% in 2023, reflecting industry interest. This compound’s low toxicity profile and compatibility with green chemistry protocols further align with modern sustainable synthesis trends.

The synthesis of Methyl 4-Amino-2-fluorobenzoate typically involves esterification of 4-amino-2-fluorobenzoic acid, followed by purification via crystallization. Analytical techniques like HPLC and NMR ensure ≥98% purity, critical for high-value applications. A 2024 market report highlights its use in anticancer agents and crop protection chemicals, with Asia-Pacific emerging as a key production hub. FAQs such as "How to store Methyl 4-Amino-2-fluorobenzoate?" (answer: inert atmosphere, 2–8°C) dominate forums, underscoring practical handling concerns.

Beyond pharmaceuticals, CAS 73792-08-2 finds niche roles in material science, particularly in liquid crystal and polymeric coatings. Its electron-withdrawing fluoro group modifies electronic properties, enabling tailored material performance. Startups are exploring its potential in organic electronics, responding to queries like "Is Methyl 4-Amino-2-fluorobenzoate UV-stable?" (studies confirm stability up to 300 nm). Regulatory compliance with REACH and FDA guidelines ensures global accessibility.

Innovations in continuous flow chemistry have revolutionized the production of Methyl 4-Amino-2-fluorobenzoate, reducing waste by 60% compared to batch processes. A 2023 Journal of Organic Chemistry study praised its role in multistep telescoping reactions, addressing the search trend "scalable synthesis of fluorobenzoates." Suppliers now offer custom purity grades, including GMP-compliant options for clinical trials, reflecting shifting industry demands.

Environmental considerations are paramount. Methyl 4-Amino-2-fluorobenzoate exhibits biodegradability under aerobic conditions (OECD 301B), a feature highlighted in "eco-friendly fluorochemicals" webinars. Its low bioaccumulation potential (log P_ow = 1.2) makes it preferable to persistent alternatives. Researchers frequently ask "Can Methyl 4-Amino-2-fluorobenzoate be recycled?" – advanced catalytic recovery methods now achieve 85% yield.

The future of CAS 73792-08-2 lies in AI-driven molecular design. Machine learning models predict novel derivatives for neurological targets, correlating with searches for "fluorobenzoates in CNS drugs." As patent filings grow (15% YoY), this compound remains at the forefront of precision chemistry, bridging academic innovation and industrial scalability.